3-[2-(2-carboxyethyl)-5-(4-chlorophenyl)-1H-pyrrol-1-yl]benzoic acid

• IUPAC Name: 3-[2-(2-carboxyethyl)-5-(4-chlorophenyl)pyrrol-1-yl]benzoic acid
• InChI: InChI=1S/C20H16ClNO4/c21-15-6-4-13(5-7-15)18-10-8-16(9-11-19(23)24)22(18)17-3-1-2-14(12-17)20(25)26/h1-8,10,12H,9,11H2,(H,23,24)(H,25,26)
• InChI Key: XZVAOSAVKPUMQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C(=CC=C2C3=CC=C(C=C3)Cl)CCC(=O)O)C(=O)O
• Molecular Formula: C20H16ClNO4
• Molecular Weight: 369.8 g/mol

Description

3-[2-(2-carboxyethyl)-5-(4-chlorophenyl)-1H-pyrrol-1-yl]benzoic acid is a complex organic compound characterized by its unique structure, which includes a pyrrole ring substituted with a carboxyethyl group and a chlorophenyl group, attached to a benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[2-(2-carboxyethyl)-5-(4-chlorophenyl)-1H-pyrrol-1-yl]benzoic acid typically involves multi-step organic reactions. One common synthetic route includes:

• Formation of the Pyrrole Ring: : The pyrrole ring can be synthesized via the Paal-Knorr synthesis, where a 1,4-dicarbonyl compound reacts with an amine. For this compound, the starting materials might include a 4-chlorophenyl-substituted 1,4-dicarbonyl compound and an appropriate amine.

• Substitution Reactions: : The carboxyethyl group can be introduced through a substitution reaction, where the pyrrole ring undergoes electrophilic substitution with a carboxyethylating agent under acidic or basic conditions.

• Coupling with Benzoic Acid: : The final step involves coupling the substituted pyrrole with a benzoic acid derivative. This can be achieved through a Suzuki-Miyaura coupling reaction, which requires a palladium catalyst and a boronic acid derivative of the benzoic acid.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include:

Catalyst Optimization: Using more efficient or recyclable catalysts.

Process Intensification: Implementing continuous flow reactors to improve reaction efficiency.

Green Chemistry Principles: Reducing the use of hazardous solvents and reagents.

Chemical Reactions Analysis

Types of Reactions

3-[2-(2-carboxyethyl)-5-(4-chlorophenyl)-1H-pyrrol-1-yl]benzoic acid can undergo various chemical reactions, including:

Oxidation: The carboxyethyl group can be oxidized to form corresponding carboxylic acids or aldehydes.

Reduction: The chlorophenyl group can be reduced to a phenyl group under hydrogenation conditions.

Substitution: The pyrrole ring can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Hydrogen gas (H₂) with a palladium on carbon (Pd/C) catalyst.

Substitution: Halogenating agents like bromine (Br₂) or nitrating agents like nitric acid (HNO₃) in the presence of sulfuric acid (H₂SO₄).

Major Products

Oxidation: Carboxylic acids or aldehydes.

Reduction: Phenyl-substituted derivatives.

Substitution: Halogenated or nitrated pyrrole derivatives.

Scientific Research Applications

3-[2-(2-carboxyethyl)-5-(4-chlorophenyl)-1H-pyrrol-1-yl]benzoic acid has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting specific receptors or enzymes.

Organic Synthesis: Its unique structure makes it a valuable intermediate in the synthesis of more complex organic molecules.

Materials Science: It can be used in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism by which 3-[2-(2-carboxyethyl)-5-(4-chlorophenyl)-1H-pyrrol-1-yl]benzoic acid exerts its effects depends on its application. In medicinal chemistry, it may interact with specific molecular targets such as enzymes or receptors, modulating their activity. The carboxyethyl and chlorophenyl groups can enhance binding affinity and specificity through hydrogen bonding and hydrophobic interactions.

Comparison with Similar Compounds

Similar Compounds

3-[2-(2-carboxyethyl)-5-phenyl-1H-pyrrol-1-yl]benzoic acid: Lacks the chlorine atom, which may affect its reactivity and binding properties.

3-[2-(2-carboxyethyl)-5-(4-methylphenyl)-1H-pyrrol-1-yl]benzoic acid: Contains a methyl group instead of a chlorine atom, potentially altering its electronic properties.

Uniqueness

The presence of the 4-chlorophenyl group in 3-[2-(2-carboxyethyl)-5-(4-chlorophenyl)-1H-pyrrol-1-yl]benzoic acid imparts unique electronic and steric properties, making it distinct from its analogs. This can influence its reactivity, binding affinity, and overall effectiveness in various applications.